Cas no 2580185-07-3 (ethyl 6-oxa-9-azaspiro4.5decane-10-carboxylate)

• Product Name: ethyl 6-oxa-9-azaspiro4.5decane-10-carboxylate
• CAS No: 2580185-07-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5658135
• PubChem ID: 165892449
• Update Time: 2025-06-13

ethyl 6-oxa-9-azaspiro4.5decane-10-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-oxa-9-azaspiro[4.5]decane-10-carboxylate
• 2580185-07-3
• EN300-27729693
• ethyl 6-oxa-9-azaspiro4.5decane-10-carboxylate

• Inchi： 1S/C11H19NO3/c1-2-14-10(13)9-11(5-3-4-6-11)15-8-7-12-9/h9,12H,2-8H2,1H3
• InChI Key： MTTFONKFCOUYND-UHFFFAOYSA-N
• SMILES： O1CCNC(C(=O)OCC)C21CCCC2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 6-oxa-9-azaspiro4.5decane-10-carboxylate

Recent Advances in the Study of Ethyl 6-Oxa-9-Azaspiro[4.5]decane-10-Carboxylate (CAS: 2580185-07-3)

Ethyl 6-oxa-9-azaspiro[4.5]decane-10-carboxylate (CAS: 2580185-07-3) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on this compound, providing a comprehensive overview of its current status in scientific research.

The compound's spirocyclic framework, characterized by a fused oxa-aza ring system, offers a versatile scaffold for the design of novel bioactive molecules. Researchers have leveraged this structural motif to develop derivatives with enhanced pharmacokinetic and pharmacodynamic profiles. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for ethyl 6-oxa-9-azaspiro[4.5]decane-10-carboxylate, achieving high yields and purity, which is critical for subsequent biological evaluations.

Pharmacological investigations have revealed that ethyl 6-oxa-9-azaspiro[4.5]decane-10-carboxylate exhibits notable activity as a modulator of central nervous system (CNS) targets. In vitro assays demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. Furthermore, preclinical studies in animal models have shown promising results in reducing anxiety-like behaviors, highlighting its therapeutic potential.

Another area of interest is the compound's role in cancer research. Recent findings indicate that derivatives of ethyl 6-oxa-9-azaspiro[4.5]decane-10-carboxylate can inhibit specific kinases involved in tumor proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that these derivatives exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells, underscoring their potential as targeted anticancer agents.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on structural modifications to improve its drug-like properties. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, ethyl 6-oxa-9-azaspiro[4.5]decane-10-carboxylate (CAS: 2580185-07-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological activities and adaptable scaffold make it a valuable tool for drug discovery. Continued exploration of its mechanisms and derivatives is expected to yield further breakthroughs, paving the way for novel therapeutic interventions.